2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C20H20N2O3S2/c1-13-11-26-20(21-13)27-12-14-6-8-22(9-7-14)19(24)18-10-16(23)15-4-2-3-5-17(15)25-18/h2-5,10-11,14H,6-9,12H2,1H3
• InChI Key: PHOBDMXNIBYUTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2CCN(CC2)C(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

2-(4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carbonyl)-4H-chromen-4-one is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It is commonly referred to as a chromen-4-one derivative and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

Chromene derivatives have been synthesized and evaluated for their anticancer properties. For instance, substituted 2-amino-7-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles have demonstrated significant anti-proliferative activities against human breast cancer cell lines (MCF-7) and human embryonic kidney cells (HEK293). These compounds showed better anti-proliferative activities than the curcumin drug, with certain compounds exhibiting IC50 values ranging from 16 to 92µM. Molecular docking studies against Bcl-2 protein have indicated good binding affinity, highlighting the potential of chromene derivatives in cancer therapy (Parveen et al., 2017).

Synthesis Methodologies

The synthesis of chromene derivatives has been achieved through various methodologies, including one-pot multi-component reactions and piperidine-promoted condensations. For example, 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitriles were synthesized via a one-pot three-component condensation reaction, yielding compounds with excellent antitumor activity against various cancer cell lines. These methodologies offer high yields, short reaction times, and simple work-up procedures, making them advantageous for producing chromene-based compounds with potential medicinal applications (El-Agrody et al., 2020).

Antimicrobial and Antifungal Properties

Chromene derivatives also exhibit antimicrobial and antifungal properties. Novel derivatives of substituted N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide have been synthesized and screened for potential antimicrobial, antifungal, and antimalarial activities. These studies contribute to the understanding of the structure-activity relationships (SAR) within chromene compounds, guiding the development of new drugs with enhanced efficacy and specificity (Shah et al., 2016).